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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calcium Bromate (CAS 10102-75-

7), detailing its chemical and physical properties, safety information, synthesis protocols, and

key applications. The information is presented to support research, development, and quality

control activities.

Chemical and Physical Properties
Calcium Bromate, with the chemical formula Ca(BrO3)2, is a calcium salt of bromic acid.[1] It

is most commonly available as a monohydrate (Ca(BrO3)2·H2O).[1] It is a strong oxidizing

agent and is commercially available as a white crystalline powder.[2]

Table 1: Chemical and Physical Properties of Calcium Bromate
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Property Value Reference(s)

CAS Number 10102-75-7 [1]

Molecular Formula Ca(BrO3)2 [1]

Molecular Weight 295.88 g/mol [3]

Appearance
White monoclinic crystals or

powder
[1][4]

Density 3.33 g/cm³ [1]

Melting Point 180 °C (decomposes) [1][2]

Solubility in Water 230 g/100 mL (20 °C) [1]

Synonyms
Calcium dibromate, Bromic

acid, calcium salt
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quality control of Calcium Bromate.

The primary techniques for this inorganic salt are Infrared (IR) and Raman spectroscopy, which

probe the vibrational modes of the bromate ion (BrO₃⁻).

The bromate ion has a trigonal pyramidal structure (C₃ᵥ symmetry) and exhibits four

fundamental vibrational modes: symmetric stretching (ν₁), symmetric bending (ν₂), asymmetric

stretching (ν₃), and asymmetric bending (ν₄).[5]

Table 2: Predicted Vibrational Modes for the Bromate Ion
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Vibrational Mode
Approximate
Wavenumber
Range (cm⁻¹)

Activity Reference(s)

Symmetric Stretching

(ν₁)
~800 IR, Raman [5]

Symmetric Bending

(ν₂)
~400 IR, Raman [5]

Asymmetric Stretching

(ν₃)
~800 IR, Raman [5]

Asymmetric Bending

(ν₄)
~350 IR, Raman [5]

Note: The exact positions of the vibrational bands can be influenced by the crystal lattice and

hydration state.

Experimental Protocols for Spectroscopic Analysis
2.1.1. Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of Calcium Bromate for identification

and quality assessment.

Methodology:

Sample Preparation (KBr Pellet Method):

Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any adsorbed

water.

In an agate mortar, grind a small amount of Calcium Bromate sample (approximately 1-2

mg) to a fine powder.

Add approximately 200 mg of the dried KBr to the mortar and mix thoroughly with the

sample.
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Transfer the mixture to a pellet press and apply pressure (typically 8-10 tons) to form a

transparent or translucent pellet.

Instrument Parameters:

Spectrometer: A standard FTIR spectrometer.

Detector: Deuterated Triglycine Sulfate (DTGS) or Mercury Cadmium Telluride (MCT).

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Analysis:

Collect a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and collect the sample spectrum.

The resulting spectrum should show absorption bands corresponding to the vibrational

modes of the bromate ion.

2.1.2. Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of Calcium Bromate, which provides

complementary information to the IR spectrum.

Methodology:

Sample Preparation:

Place a small amount of the crystalline Calcium Bromate sample directly onto a

microscope slide or into a capillary tube.

Instrument Parameters:

Spectrometer: A Raman spectrometer equipped with a microscope.
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Laser Excitation: A common laser wavelength such as 532 nm or 785 nm.

Laser Power: Use the lowest laser power necessary to obtain a good signal to avoid

sample degradation.

Spectral Range: Typically 100 - 1000 cm⁻¹.

Acquisition Time: Varies depending on the instrument and sample, but can range from

seconds to minutes.

Data Analysis:

Collect the Raman spectrum of the sample.

The spectrum will display peaks corresponding to the Raman-active vibrational modes of

the bromate ion. The symmetric stretching mode (ν₁) is expected to produce a particularly

strong and sharp peak.[5]

Synthesis of Calcium Bromate
Calcium Bromate can be synthesized through several methods. A common laboratory-scale

preparation involves the reaction of calcium hydroxide with sodium bromate.[4]

Experimental Protocol for Synthesis
Objective: To synthesize Calcium Bromate monohydrate via a precipitation reaction.

Reaction: Ca(OH)₂ + 2 NaBrO₃ → Ca(BrO₃)₂·H₂O + 2 NaOH

Materials:

Calcium hydroxide (Ca(OH)₂)

Sodium bromate (NaBrO₃)

Deionized water

Beakers, magnetic stirrer, heating plate, filtration apparatus (e.g., Büchner funnel), and

drying oven.
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Procedure:

Prepare a saturated solution of calcium hydroxide in deionized water by adding an excess of

Ca(OH)₂ to water and stirring for an extended period. Filter the solution to remove the

undissolved solid.

Prepare a concentrated solution of sodium bromate in deionized water.

Slowly add the sodium bromate solution to the calcium hydroxide solution while stirring

continuously. A white precipitate of Calcium Bromate should form.

Gently heat the mixture while stirring to ensure the completion of the reaction.

Allow the mixture to cool to room temperature, and then cool further in an ice bath to

maximize precipitation.

Collect the precipitate by vacuum filtration and wash it with small portions of cold deionized

water to remove any unreacted starting materials and sodium hydroxide.

Dry the collected solid in a drying oven at a temperature below 180 °C to obtain Calcium
Bromate monohydrate.[4]

Diagram 1: Synthesis of Calcium Bromate
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Caption: Workflow for the synthesis of Calcium Bromate.
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Applications
The primary application of Calcium Bromate is as a dough conditioner in the baking industry

(E number E924b).[6] As an oxidizing agent, it strengthens the gluten network in flour, which

improves gas retention, leading to a greater loaf volume and a finer crumb structure.[7]

Mechanism of Action as a Dough Conditioner
The functionality of bromate as a dough conditioner stems from its ability to oxidize sulfhydryl

groups (-SH) in gluten proteins to form disulfide bonds (-S-S-). This cross-linking of protein

chains results in a stronger, more elastic gluten network.

Diagram 2: Mechanism of Bromate as a Dough Conditioner
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Click to download full resolution via product page

Caption: Simplified pathway of bromate's action on gluten.

Thermal Decomposition
Calcium Bromate monohydrate undergoes a two-stage thermal decomposition. First, it loses

its water of crystallization, and at a higher temperature, the anhydrous salt decomposes into

calcium bromide and oxygen.[4]

Dehydration: Ca(BrO₃)₂·H₂O(s) → Ca(BrO₃)₂(s) + H₂O(g) (below 180 °C)[4]

Decomposition: 2 Ca(BrO₃)₂(s) → 2 CaBr₂(s) + 3 O₂(g) (above 180 °C)[1][4]

Diagram 3: Thermal Decomposition of Calcium Bromate Monohydrate
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Caption: Stepwise thermal decomposition of Calcium Bromate.
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Safety Information
Calcium Bromate is a strong oxidizing agent and may intensify fire.[8][9] It can cause skin and

serious eye irritation, and may cause respiratory irritation.[8][9]

Table 3: GHS Hazard Information for Calcium Bromate

Hazard Class Hazard Statement GHS Pictogram Reference(s)

Oxidizing Solids
H272: May intensify

fire; oxidizer

GHS03 (Flame over

circle)
[1][8]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHS07 (Exclamation

mark)
[1][8]

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation

GHS07 (Exclamation

mark)
[1][8]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation

GHS07 (Exclamation

mark)
[1][8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[9]

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek

medical attention.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[9]

Handling and Storage:

Handle in a well-ventilated place.[9]
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Wear appropriate personal protective equipment, including gloves, safety goggles, and

respiratory protection if dust is generated.[9]

Keep/store away from clothing and other combustible materials.[9]

Store in a cool, dry, and well-ventilated place in tightly sealed containers.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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